Cas no 2228425-14-5 (1-bromo-3-methoxy-2,2-dimethylpentane)

• Product Name: 1-bromo-3-methoxy-2,2-dimethylpentane
• CAS No: 2228425-14-5
• MF: C₈H₁₇BrO
• MW: 209.123982191086
• CID: 6179306
• PubChem ID: 165643268
• Update Time: 2025-05-26

1-bromo-3-methoxy-2,2-dimethylpentane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-methoxy-2,2-dimethylpentane
• EN300-1919786
• 2228425-14-5

• Inchi： 1S/C8H17BrO/c1-5-7(10-4)8(2,3)6-9/h7H,5-6H2,1-4H3
• InChI Key： DRKUXTJFEBPPQZ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C(CC)OC

Computed Properties

• Exact Mass: 208.04628g/mol
• Monoisotopic Mass: 208.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 91.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-3-methoxy-2,2-dimethylpentane

1-Bromo-3-Methoxy-2,2-Dimethylpentane: A Comprehensive Overview

1-Bromo-3-methoxy-2,2-dimethylpentane (CAS No. 2228425-14-5) is a versatile organic compound with a unique structure that makes it highly valuable in various chemical applications. This compound belongs to the class of alkyl bromides and is characterized by its bromine atom attached to a carbon chain, along with a methoxy group and two methyl groups in specific positions. The CAS No. 2228425-14-5 serves as a unique identifier for this compound, ensuring its accurate identification and reference in scientific literature and industrial applications.

The structure of 1-bromo-3-methoxy-2,2-dimethylpentane is defined by its pentane backbone, with substituents at specific positions. The bromine atom is located at position 1, while the methoxy group (-OCH₃) is attached at position 3. Additionally, two methyl groups are present at position 2, creating a branching point in the carbon chain. This structural arrangement imparts unique chemical properties to the compound, making it suitable for various reactions and applications.

Recent studies have highlighted the importance of 1-bromo-3-methoxy-2,2-dimethylpentane in organic synthesis due to its reactivity and functional group compatibility. For instance, researchers have explored its use as an intermediate in the synthesis of bioactive molecules and pharmaceutical agents. The bromine atom serves as an excellent leaving group, facilitating nucleophilic substitution reactions—a key mechanism in organic chemistry.

One of the most significant applications of 1-bromo-3-methoxy-2,2-dimethylpentane is in the preparation of ethers and other oxygen-containing compounds. The methoxy group provides additional functionality, enabling further chemical transformations such as oxidation or reduction reactions. This makes the compound a valuable building block in medicinal chemistry and material science.

In terms of synthesis, 1-bromo-3-methoxy-2,2-dimethylpentane can be prepared through various methods, including nucleophilic substitution reactions or elimination-addition processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, ensuring higher yields and better quality of the final product.

The physical properties of 1-bromo-3-methoxy-2,2-dimethylpentane are also worth noting. It has a molecular weight of approximately 196 g/mol and exists as a colorless liquid under standard conditions. Its boiling point is around 70°C at atmospheric pressure, making it suitable for use in various industrial processes that require controlled thermal conditions.

Safety considerations are essential when handling 1-bromo-3-methoxy-2,2-dimethylpentane due to its volatility and potential health hazards. Proper ventilation and protective equipment should be used during storage and handling to minimize exposure risks.

In conclusion, 1-bromo-3-methoxy-2,2-dimethylpentane (CAS No. 228476979) is a critical compound in modern organic chemistry with diverse applications across various industries. Its unique structure and reactivity make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new uses for this compound, its significance in the field of chemistry is expected to grow further.